Cas no 56948-76-6 (4-Oxo-4-(3-trifluoromethylphenyl)butyric acid)

• Product Name: 4-Oxo-4-(3-trifluoromethylphenyl)butyric acid
• CAS No: 56948-76-6
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• MDL: MFCD02260916
• CID: 873372
• Update Time: 2026-04-29

4-Oxo-4-(3-trifluoromethylphenyl)butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-4-(3-Trifluoromethylphenyl)butyric acid
• 3-(3-trifluoromethyl)benzoylpropionic acid
• 3-(3-trifluoromethylbenzoyl)propion
• 3-(m-trifluoromethylbenzoyl) propionic acid
• 3-(m-trifluoromethylbenzoyl)-propionic acid
• 3-[3-trifluoromethylbenzoyl]propionic acid
• 3-< m-(trifluoromethyl)benzoyl> propionic acid
• 4-(3-trifluoromethylphenyl)-4-oxobutanoic acid
• AG-G-00463
• AGN-PC-00MGAO
• CTK5A6013
• KB-193701
• SureCN744906
• 4-oxo-4-[3-(trifluoromethyl)phenyl]butanoic acid
• 5810AE
• 3-(3-trifluoromethylbenzoyl)propionic acid
• 4-OXO-4-(3-TRIFLUOROMETHYLPHENYL)BUTYRICACID
• 4-Oxo-4-(3-trifluoromethylphenyl)butyric acid

• MDL： MFCD02260916
• Inchi： 1S/C11H9F3O3/c12-11(13,14)8-3-1-2-7(6-8)9(15)4-5-10(16)17/h1-3,6H,4-5H2,(H,16,17)
• InChI Key： GLNOAEGCWGDNDG-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C([H])=C([H])C(=C1[H])C(C([H])([H])C([H])([H])C(=O)O[H])=O)(F)F

Computed Properties

• Exact Mass: 246.05037
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4

Experimental Properties

• PSA: 54.37

Additional information on 4-Oxo-4-(3-trifluoromethylphenyl)butyric acid

Research Brief on 4-Oxo-4-(3-trifluoromethylphenyl)butyric acid (CAS: 56948-76-6): Recent Advances and Applications

4-Oxo-4-(3-trifluoromethylphenyl)butyric acid (CAS: 56948-76-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatile reactivity. This research brief provides an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

A recent study published in the Journal of Medicinal Chemistry explored the role of 4-Oxo-4-(3-trifluoromethylphenyl)butyric acid as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The researchers demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by selectively inhibiting key enzymes involved in the NF-κB signaling pathway. These findings suggest its potential as a scaffold for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

In the field of oncology, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported the use of 56948-76-6 in the design of novel kinase inhibitors. The compound's trifluoromethylphenyl moiety was found to enhance binding affinity to specific kinase domains, leading to improved pharmacokinetic properties. The study highlighted its utility in overcoming drug resistance mechanisms observed in certain cancer types, particularly in tyrosine kinase inhibitor-resistant tumors.

From a synthetic chemistry perspective, advancements in green chemistry approaches have been applied to the production of 4-Oxo-4-(3-trifluoromethylphenyl)butyric acid. A recent patent application describes an environmentally friendly catalytic process that significantly improves yield while reducing hazardous waste generation. This development addresses growing concerns about sustainable manufacturing in the pharmaceutical industry and could lead to cost-effective production at industrial scales.

The compound's applications extend beyond pharmaceuticals. Agricultural research has identified its derivatives as promising candidates for developing new generation pesticides with lower environmental persistence. Studies show that structural modifications of 56948-76-6 can yield compounds with selective activity against pest species while maintaining safety for beneficial organisms, addressing a critical need in sustainable agriculture.

Analytical characterization of 4-Oxo-4-(3-trifluoromethylphenyl)butyric acid has also seen progress, with new spectroscopic methods enabling more precise quality control during manufacturing. Recent publications describe advanced NMR and mass spectrometry techniques that provide detailed structural information, crucial for ensuring batch-to-batch consistency in pharmaceutical applications.

Looking forward, researchers are exploring the compound's potential in drug delivery systems. Preliminary studies suggest that its chemical properties make it suitable for conjugation with various drug molecules to improve solubility and targeted delivery. This could open new avenues for developing more effective formulations of poorly water-soluble drugs, a persistent challenge in drug development.

In conclusion, 4-Oxo-4-(3-trifluoromethylphenyl)butyric acid (CAS: 56948-76-6) continues to be a valuable building block in chemical biology and medicinal chemistry. Its diverse applications across multiple therapeutic areas and ongoing innovations in synthetic methodologies underscore its importance in contemporary research. Future studies will likely focus on expanding its utility through novel derivatives and exploring its mechanism of action in greater detail.